brussalexin A
Overview
Description
Brussalexin A is a monothiocarbamic ester and an indole phytoalexin.
Scientific Research Applications
Phytoalexin Activity and Fungal Resistance
Brussalexin A is a cruciferous phytoalexin with notable interactions in plant-fungal pathogen systems. In a study by Pedras and Sarma-Mamillapalle (2012), brussalexin A demonstrated inhibitory activities against the fungal plant pathogen Leptosphaeria maculans. The study highlighted brussalexin A's instability, leading to decomposition into indolyl-3-methanol, a compound with anti-cancer properties, suggesting potential use as a prodrug (Pedras & Sarma-Mamillapalle, 2012).
Phytoalexin Biosynthesis and Regulation
Brussalexin A is part of a wider group of phytoalexins produced by various plants. Ahuja, Kissen, and Bones (2012) provided an overview of phytoalexins, including brussalexin A, focusing on their biosynthesis, regulation, and role in plant defense. They discussed the complexity of phytoalexin action and metabolism, illuminating the intricate mechanisms by which plants like Brassicaceae produce these compounds (Ahuja, Kissen, & Bones, 2012).
Potential in Cancer Therapy
The decomposition product of brussalexin A, indolyl-3-methanol, has been identified with anti-cancer properties. This aspect makes brussalexin A a candidate for investigation in cancer therapy research, particularly as a prodrug to deliver active anti-cancer agents (Pedras & Sarma-Mamillapalle, 2012).
properties
Product Name |
brussalexin A |
|---|---|
Molecular Formula |
C13H14N2OS |
Molecular Weight |
246.33 g/mol |
IUPAC Name |
S-(1H-indol-3-ylmethyl) N-prop-2-enylcarbamothioate |
InChI |
InChI=1S/C13H14N2OS/c1-2-7-14-13(16)17-9-10-8-15-12-6-4-3-5-11(10)12/h2-6,8,15H,1,7,9H2,(H,14,16) |
InChI Key |
OBOJQFIBBALTIN-UHFFFAOYSA-N |
Canonical SMILES |
C=CCNC(=O)SCC1=CNC2=CC=CC=C21 |
synonyms |
brussalexin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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